Cas no 1105039-88-0 (1-(4-Methoxybenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-(4-Methoxybenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1105039-88-0
• MF: C₁₇H₂₃BN₂O₃
• MW: 314.187124490738
• MDL: MFCD16877287
• CID: 1193628
• PubChem ID: 53440213
• Update Time: 2025-04-20

1-(4-Methoxybenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[(4-methoxyphenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1-[(4-methoxyphenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazole
• AS-3238
• 1-[(4-methoxyphenyl)methyl]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-(4-Methoxybenzyl)-1H-pyrazole-4-boronic acid pinacol ester
• MFCD16877287
• EN300-7399703
• 1-(4-methoxybenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• (1-(4-Methoxybenzyl)-1H-pyrazol-4-yl)boronic acid pinacol ester
• SCHEMBL1051278
• SY123714
• AMY32961
• DTXSID10702427
• A1-06484
• RUSNSMNLZWNVHT-UHFFFAOYSA-N
• DA-19454
• CS-0035758
• 1-(4-Methoxybenzyl)pyrazole-4-boronic Acid Pinacol Ester
• AKOS026674466
• 1105039-88-0
• 1-(4-Methoxy-benzyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• 1-(4-Methoxybenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• MDL： MFCD16877287
• Inchi： 1S/C17H23BN2O3/c1-16(2)17(3,4)23-18(22-16)14-10-19-20(12-14)11-13-6-8-15(21-5)9-7-13/h6-10,12H,11H2,1-5H3
• InChI Key： RUSNSMNLZWNVHT-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(CC3C=CC(=CC=3)OC)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 313.18389
• Monoisotopic Mass: 314.18
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5A^2

Experimental Properties

• PSA: 45.51
• LogP: 2.23920